2-({[4-hydroxy-6-(propan-2-yl)thieno[2,3-d]pyrimidin-2-yl]methyl}sulfanyl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide

• Molecular Formula: C18H21N5O2S3
• Molecular Weight: 435.6 g/mol
• IUPAC Name: N-(2-methyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-[(4-oxo-6-propan-2-yl-3H-thieno[2,3-d]pyrimidin-2-yl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H21N5O2S3/c1-9(2)13-4-10-17(25)19-14(20-18(10)28-13)7-27-8-15(24)21-16-11-5-26-6-12(11)22-23(16)3/h4,9H,5-8H2,1-3H3,(H,21,24)(H,19,20,25)
• InChI Key: WTYTYVWLOXMOSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(S1)N=C(NC2=O)CSCC(=O)NC3=C4CSCC4=NN3C

Description

• The compound’s systematic name is 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one . It is also known by various other names, including DDMP , hydroxydihydromaltol , and Pyranone/DDMP .
• Structurally, it belongs to the class of pyranone compounds . These compounds often exhibit a caramel-like aroma. Compared to maltol (another caramel-like compound), 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one has better water solubility and a more pronounced “sweet” taste. It is significantly associated with the “sweet” flavor in tobacco smoke, enhancing the overall sensory experience of sweetness and smoothness in cigarettes .

Preparation Methods

• The synthesis of 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one involves the reaction of glucose and pyridine in ethanol under an argon atmosphere. Acetic acid is added, followed by further heating. The concentrated reaction solution is diluted with water, and γ-pyranone is extracted using ethyl acetate. The crude product is purified through column chromatography (silica gel) and high-vacuum distillation. The final compound is obtained by recrystallization from hexane . The synthetic route is depicted in Figure 1.

Chemical Reactions Analysis

• 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one can undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions depend on the specific transformation.
• Major products formed from these reactions may include derivatives with modified functional groups or altered stereochemistry.

Scientific Research Applications

• This compound serves as a natural alternative to synthetic colorants. It has been approved as a food coloring agent in several countries.
• Its potential antioxidant properties contribute to the overall antioxidant capacity of Maillard reaction intermediates .

Mechanism of Action

• The exact mechanism by which 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one exerts its effects is not fully elucidated. its antioxidant activity suggests involvement in scavenging free radicals and protecting against oxidative stress.

Comparison with Similar Compounds

• While I don’t have a direct list of similar compounds, it’s worth noting that 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one’s unique properties, such as enhanced water solubility and pronounced sweetness, set it apart from other pyranones.

!Figure 1: Synthesis route of 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one